Cas no 450-94-2 (2-fluoro-1-phenylethan-1-ol)

• Product Name: 2-fluoro-1-phenylethan-1-ol
• CAS No: 450-94-2
• MF: C₈H₉FO
• MW: 140.154865980148
• MDL: MFCD01732759
• CID: 329001
• PubChem ID: 9946
• Update Time: 2025-04-19

2-fluoro-1-phenylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, a-(fluoromethyl)-
• 1-(p-Fluorophenyl)ethanol
• 2-fluoro-1-phenylethanol
• benzenemethanol, alpha-(fluoromethyl)-
• 2-fluoro-1-phenylethan-1-ol
• fluoromethylbenzyl alcohol
• EN300-1613241
• BENZYL ALCOHOL, alpha-FLUOROMETHYL-
• SCHEMBL8375805
• DTXSID50963318
• 2-fluoro-1-phenyl-ethanol
• MFCD01732759
• alpha-Fluoromethylbenzyl alcohol
• Ethanol, 2-fluoro-1-phenyl-
• 1-Phenyl-2-fluoroethanol
• 450-94-2

• MDL： MFCD01732759
• Inchi： 1S/C8H9FO/c9-6-8(10)7-4-2-1-3-5-7/h1-5,8,10H,6H2
• InChI Key： FXOFPSAANUWIIM-UHFFFAOYSA-N
• SMILES： FCC(C1C=CC=CC=1)O

Computed Properties

• Exact Mass: 140.06377
• Monoisotopic Mass: 140.064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 89.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 20.2A^2

Experimental Properties

• Density: 1.112
• Boiling Point: 229.7°Cat760mmHg
• Flash Point: 104.8°C
• Refractive Index: 1.507
• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives